Cas no 6304-47-8 (1-diacetoxyiodanyl-3-iodo-benzene)

1-diacetoxyiodanyl-3-iodo-benzene structure
6304-47-8 structure
Product Name:1-diacetoxyiodanyl-3-iodo-benzene
CAS No:6304-47-8
MF:C10H10I2O4
MW:447.992948055267
CID:1644685
PubChem ID:238538
Update Time:2025-04-21

1-diacetoxyiodanyl-3-iodo-benzene Chemical and Physical Properties

Names and Identifiers

    • 1-diacetoxyiodanyl-3-iodo-benzene
    • 1-Diacetoxyjodanyl-3-jod-benzol
    • 1-Diacetoxyjodanyl-3-jod-benzol;
    • NSC-42960
    • 6304-47-8
    • NSC42960
    • Inchi: 1S/C10H10I2O4/c1-7(13)15-12(16-8(2)14)10-5-3-4-9(11)6-10/h3-6H,1-2H3
    • InChI Key: CSBUZKNFQIJRME-UHFFFAOYSA-N
    • SMILES: I(C1C=CC=C(C=1)I)(OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 447.86700
  • Monoisotopic Mass: 447.86685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 2.92340
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